Pregn-4-ene-3,20-dione, 11,17,18,21-tetrahydroxy-, (11beta)-
Pregn-4-ene-3,20-dione, 11,17,18,21-tetrahydroxy-, (11beta)-
Brand Name:
Vulcanchem
CAS No.:
144302-17-0
VCID:
VC0124849
InChI:
InChI=1S/C21H30O6/c1-18-6-4-13(23)8-12(18)2-3-14-15-5-7-20(25)19(15,9-16(24)17(14)18)11-27-21(20,26)10-22/h8,14-17,22,24-26H,2-7,9-11H2,1H3/t14-,15-,16-,17+,18-,19+,20+,21+/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC45C3CCC4(C(OC5)(CO)O)O)O
Molecular Formula:
C21H30O6
Molecular Weight:
378.5 g/mol
Pregn-4-ene-3,20-dione, 11,17,18,21-tetrahydroxy-, (11beta)-
CAS No.: 144302-17-0
Reference Standards
VCID: VC0124849
Molecular Formula: C21H30O6
Molecular Weight: 378.5 g/mol
| CAS No. | 144302-17-0 |
|---|---|
| Product Name | Pregn-4-ene-3,20-dione, 11,17,18,21-tetrahydroxy-, (11beta)- |
| Molecular Formula | C21H30O6 |
| Molecular Weight | 378.5 g/mol |
| IUPAC Name | (1S,2S,5R,6R,9S,11S,12S,13R)-5,6,11-trihydroxy-6-(hydroxymethyl)-13-methyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-17-en-16-one |
| Standard InChI | InChI=1S/C21H30O6/c1-18-6-4-13(23)8-12(18)2-3-14-15-5-7-20(25)19(15,9-16(24)17(14)18)11-27-21(20,26)10-22/h8,14-17,22,24-26H,2-7,9-11H2,1H3/t14-,15-,16-,17+,18-,19+,20+,21+/m0/s1 |
| Standard InChIKey | TZHBCIMMSKGBFX-PWAYDTSZSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@@]45[C@H]3CC[C@@]4([C@](OC5)(CO)O)O)O |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(CC45C3CCC4(C(OC5)(CO)O)O)O |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC45C3CCC4(C(OC5)(CO)O)O)O |
| Synonyms | (11β,20R)-18,20-Epoxy-11,17,20,21-tetrahydroxy-pregn-4-en-3-one; _x000B_1H,9H-Naphth[2’,1’:4,5]indeno[1,7a-c]furan Pregn-4-en-3-one Deriv. |
| PubChem Compound | 11100922 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume